3-(2-Bromophenyl)-2,2-dimethylpropanenitrile

• Molecular Formula: C11H12BrN
• Molecular Weight: 238.12 g/mol
• IUPAC Name: 3-(2-bromophenyl)-2,2-dimethylpropanenitrile
• InChI: InChI=1S/C11H12BrN/c1-11(2,8-13)7-9-5-3-4-6-10(9)12/h3-6H,7H2,1-2H3
• InChI Key: IDTLXHTXEHPDLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=CC=C1Br)C#N

Description

3-(2-Bromophenyl)-2,2-dimethylpropanenitrile is a useful research compound. Its molecular formula is C11H12BrN and its molecular weight is 238.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of isobutyronitrile (3.58 g, 52 mmol) in dry THF (30 mL) was added LiHMDS (1.0 M in THF) (80 mL, 80 mmol) at 0° C., stirred for 20 min, and to this solution was added 1-bromo-2-(bromomethyl)benzene (10 g, 40 mmol) in dry THF (70 mL). After 3 h at rt, the reaction mixture was quenched with saturated NH4Cl solution, extracted with EtOAc (2×), the combined organics were washed with H2O, brine, dried over Na2SO4, filtered and concentrated to give 9.5 g (99%) of Intermediate 24A as red wine liquid. 1H NMR (400 MHz, CDCl3) δ 7.57-7.60 (2H, m), 7.30-7.34 (1H, m), 7.12-7.17 (1H, m), 3.08 (2H, s), 1.4 (6H, s) ppm.